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Welcome to the technical support center for the Open Government Data Access (OGDA)

platform. This resource is designed to assist researchers, scientists, and drug development

professionals in resolving common issues encountered when downloading data for their

experiments.

Troubleshooting Guides
This section provides step-by-step instructions to troubleshoot and resolve specific issues you

may encounter while downloading data from the OGDA portal.

Issue 1: Download Does Not Start or Stalls
You click the download button, but the download does not initiate, or it starts and then stops

responding.

Troubleshooting Steps:

Refresh the Page: A simple page refresh can often resolve temporary connection issues. Try

a hard refresh (Ctrl+F5) to clear the cache for the page.[1]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b12396858#bc-rfq
https://www.benchchem.com/product/b12396858/docs?utm_src=pdf-body#technical-support-center-open-government-data-access-ogda
https://www.benchchem.com/product/b12396858/docs?utm_src=pdf-body#technical-support-center-open-government-data-access-ogda
https://www.usgs.gov/faqs/why-did-i-receive-error-when-downloading-data-national-map
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12396858?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Check Browser Compatibility: Ensure you are using a supported and up-to-date web

browser. Some older browsers may have compatibility issues with modern data portals.

Clear Browser Cache and Cookies: Your browser's cache or cookies can sometimes

interfere with downloads.[2][3] Clear your browser's data and try the download again.

Disable Browser Extensions: Browser extensions, particularly ad blockers or security

plugins, can sometimes block downloads.[2] Try disabling them and attempting the download

again.

Check Network Connection: A slow or unstable internet connection can cause downloads to

stall. Try downloading a file from a different website to check your connection speed.

Try a Different Browser: If the issue persists, try using a different web browser to see if the

problem is specific to your current browser.[2]

Issue 2: "Server Error" or "Timeout" Message
You receive an error message indicating a server-side problem or that the connection has

timed out. This is common with large datasets.[2][4]

Troubleshooting Steps:

Try Again Later: The server may be experiencing temporary high traffic or undergoing

maintenance.[2] Wait for some time and then try the download again.

Reduce Dataset Size: If you are attempting to download a very large file, the server may

time out.[2][4] If possible, use the portal's filtering tools to select a smaller subset of the data.

[2]

Use a Download Manager: For large files, a download manager can help by enabling

resumable downloads. If the download is interrupted, you can resume it without starting over.

Contact Support: If the issue persists for an extended period, there may be a problem with

the server. Contact the OGDA support team and provide them with the dataset details and

the error message you received.[2]
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Frequently Asked Questions (FAQs)
This section answers common questions about downloading data from the OGDA portal.

Q1: I downloaded a file, but it's the wrong dataset.

A1: This can occasionally happen due to caching issues on the server or if multiple datasets

are bundled.[5] First, try clearing your browser cache and attempting the download again. If

you still receive the incorrect file, please report the issue to the OGDA support team, providing

the name of the dataset you were trying to download and the name of the file you received.

Q2: I downloaded a zip file, but it only contains documentation and no data files.

A2: This typically indicates an issue with your access permissions or authentication.[6] It may

occur if you are not recognized as being part of a member institution or if your access has

expired.[6] Ensure you are logged into your institutional account and that your credentials are

up to date. If you are accessing the portal remotely, you may need to log in from your

institution's network periodically to re-validate your access.[6]

Q3: My download is very slow. What can I do?

A3: Slow download speeds can be caused by several factors:

Server Load: The OGDA servers may be experiencing high traffic.

File Size: Large datasets will naturally take longer to download.

Network Congestion: Your local network or internet service provider may be experiencing

congestion.

Time of Day: Downloading during off-peak hours may result in faster speeds.

You can try the troubleshooting steps for stalled downloads, and if the problem persists,

consider using a download manager.

Q4: Are there any restrictions on the data I can download?
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A4: Most datasets on the OGDA portal are open and have no restrictions on use.[7] However,

some datasets may have specific licenses or usage conditions.[7] Always check the "Access

and Use" section on the dataset's page for any specific terms.[7] Some data may be restricted

and require additional information or permissions to access.[6]

Q5: What file formats are the datasets available in?

A5: Datasets on the OGDA portal are available in various formats, such as CSV, JSON, XML,

and shapefiles. The available formats for a specific dataset are listed on its download page.

Ensure that the file format is compatible with your analysis software before downloading.[2]

Visualizations
Data Download Workflow
The following diagram illustrates the typical workflow for downloading data from the OGDA
portal, including potential points of failure.
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Caption: Workflow for downloading data from the OGDA portal.
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Troubleshooting Logic for Download Issues
This diagram provides a logical flow to help you diagnose and resolve common data download

problems.
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Caption: Troubleshooting logic for common download issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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